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Narashino, Japan — A comprehensive analysis of the environmental research landscape in and
around Narashino, Chiba Prefecture, reveals a robust network of academic institutions and
governmental bodies actively engaged in cutting-edge environmental science. This guide
provides researchers, scientists, and drug development professionals with an in-depth
overview of the key research opportunities, methodologies, and available data in the region.

Key Research Institutions and Opportunities

Narashino and the broader Chiba Prefecture are home to several universities and research
centers with a strong focus on environmental studies. These institutions offer a range of
opportunities for collaboration, postgraduate research, and professional development.

Chiba University, a leading national university, is at the forefront of environmental research in
the region. Its Center for Environmental Remote Sensing (CEReS) is a national hub for joint
usage and research, focusing on innovative remote sensing technology, integrated use of
geoinformation, and advanced applications of satellite data to address issues like climate
change and biodiversity loss.[1] The Graduate School of Horticulture at Chiba University also
contributes significantly to environmental research, with studies on bioremediation, the role of
landscapes in human-nature interaction, and sustainable agriculture.

The Chiba Institute of Technology, located in Narashino, offers graduate programs in Civil and
Environmental Engineering, with a focus on infrastructure development, urban planning, and
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environmental conservation. The institute emphasizes hands-on, project-based learning,
providing a strong foundation for practical environmental solutions.

Toho University, with a campus in Narashino, has a Faculty of Science that includes a
Department of Environmental Science. Research at Toho University encompasses areas such
as environmental planning, with a focus on citizen participation and consensus-building in
environmental decision-making.

Nihon University's College of Industrial Technology, also in Narashino, has a Center of
Exchange for Research and Technology that facilitates joint research in fields including
sustainable engineering and applied molecular chemistry.

Data Presentation: Environmental Quality in
Narashino

Quantitative data on environmental parameters is crucial for assessing the local environment
and identifying research needs. The following tables summarize recent air quality data for
Narashino.

Table 1: Air Quality Index (AQI) and Pollutant Concentrations in Narashino

Parameter Value Unit
Air Quality Index (AQI) 70

PM2.5 21 pg/ms
PM10 32 pg/m3
NO2 24 ppb
S02 1 ppb
03 8 ppb
CcoO 496 ppb

Source: Real-time air pollution data.[2]
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Table 2: Air Quality Scale and Health Implications

AQI Range

Air Pollution Level

Health Implications

Good

Air quality is considered
satisfactory, and air pollution

poses little or no risk.

51-100

Moderate

Air quality is acceptable;
however, for some pollutants
there may be a moderate
health concern for a very small
number of people who are
unusually sensitive to air

pollution.

101 - 150

Unhealthy for Sensitive Groups

Members of sensitive groups
may experience health effects.
The general public is not likely

to be affected.

151 - 200

Unhealthy

Everyone may begin to
experience health effects;
members of sensitive groups
may experience more serious

health effects.

201 - 300

Very Unhealthy

Health warnings of emergency
conditions. The entire
population is more likely to be

affected.

301 - 500

Hazardous

Health alert: everyone may
experience more serious

health effects.

Source: AccuWeather.[3]

Experimental Protocols
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This section details selected experimental methodologies relevant to the research interests in
the Narashino area.

Protocol 1: Phytoremediation of Heavy Metal-
Contaminated Soil

Objective: To assess the potential of selected plant species for the removal of heavy metals
from contaminated soil. This protocol is based on general methodologies used in
phytoremediation studies.[4][5][6][7][8]

Methodology:

» Soil and Plant Collection:
o Collect heavy metal-polluted soil samples from a designated industrial or agricultural site.
o Collect heavy metal-free soil from a control site.

o Acquire seeds of the plant species to be tested (e.g., Phaseolus vulgaris, Arachis
hypogaea).[6]

» Experimental Setup:

o Establish a pot experiment with contaminated soil and a control group with
uncontaminated soil.

o Sow the seeds in the pots and maintain them under controlled greenhouse conditions for a
specified period (e.g., 62 days).[6]

e Sample Analysis:
o At the end of the experimental period, harvest the plants.
o Separate the plants into roots and leaves.

o Digest the plant samples and analyze for heavy metal concentrations using standard
analytical techniques such as Atomic Absorption Spectrometry (AAS).
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o Analyze the initial and final soil samples for heavy metal concentrations.
» Data Calculation:

o Bioaccumulation Factor (BAF): Calculate the ratio of the heavy metal concentration in the
plant tissue to the concentration in the soil.

o Translocation Factor (TF): Calculate the ratio of the heavy metal concentration in the
leaves to the concentration in the roots.

Protocol 2: Greenhouse Gas Monitoring using Satellite
Data

Objective: To retrieve and analyze atmospheric concentrations of greenhouse gases (e.g.,
CO2, CH4) using satellite-based remote sensing data. This protocol is based on methodologies
employed by Chiba University's Center for Environmental Remote Sensing.[1]

Methodology:
o Data Acquisition:

o Acquire thermal infrared band data from greenhouse gas observation satellites such as
GOSAT/TANSO-FTS.[1]

 Algorithm Application:

o Utilize a developed algorithm to retrieve the vertical profiles of CO2 and CH4

concentrations from the satellite data.[1]
o Data Analysis and Visualization:

o Process the retrieved data to generate three-dimensional datasets of greenhouse gas

concentrations.

o Analyze the data to understand the transport of greenhouse gases from the surface to the
upper atmosphere.

o Visualize the data using appropriate software to identify spatial and temporal patterns.
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» Data Dissemination:
o Release the processed data to the public through dedicated web portals.[1]

Mandatory Visualization

The following diagrams illustrate key conceptual frameworks and workflows relevant to
environmental research in the Narashino area.
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Caption: A generalized workflow for a phytoremediation experiment.
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Caption: A workflow for monitoring greenhouse gases using satellite remote sensing.
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Caption: A simplified logical flow of the Environmental Impact Assessment (EIA) process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

